Cas no 77123-59-2 (Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester)
![Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester structure](https://ossimg.kuujia.com/scimg/77500/77123-59-2x500.png)
77123-59-2 structure
Product Name:Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
CAS No:77123-59-2
MF:C13H16O2Si
MW:232.350444793701
MDL:MFCD18206269
CID:1783361
Update Time:2025-04-21
Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
- 3-(trimethylsilanylethynyl)benzoic acid methyl ester
-
- MDL： MFCD18206269
- Inchi： 1S/C13H16O2Si/c1-15-13(14)12-7-5-6-11(10-12)8-9-16(2,3)4/h5-7,10H,1-4H3
- InChI Key： NSXWMGYQHNWJQL-UHFFFAOYSA-N
- SMILES： [Si](C#CC1C=CC=C(C(=O)OC)C=1)(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB456808-250 mg |
Methyl 3-((trimethylsilyl)ethynyl) benzoate; . |
77123-59-2 | 250MG |
€408.70 | 2023-07-18 | ||
| abcr | AB456808-1 g |
Methyl 3-((trimethylsilyl)ethynyl) benzoate; . |
77123-59-2 | 1g |
€942.20 | 2023-07-18 | ||
| eNovation Chemicals LLC | Y1252669-250mg |
Methyl 3-((triMethylsilyl)ethynyl)benzoate |
77123-59-2 | 95% | 250mg |
$445 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1252669-1g |
Methyl 3-((triMethylsilyl)ethynyl)benzoate |
77123-59-2 | 95% | 1g |
$975 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1252669-250mg |
Methyl 3-((triMethylsilyl)ethynyl)benzoate |
77123-59-2 | 95% | 250mg |
$445 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1252669-1g |
Methyl 3-((triMethylsilyl)ethynyl)benzoate |
77123-59-2 | 95% | 1g |
$975 | 2025-02-20 | |
| abcr | AB456808-250mg |
Methyl 3-((trimethylsilyl)ethynyl) benzoate; . |
77123-59-2 | 250mg |
€414.50 | 2025-04-16 | ||
| abcr | AB456808-1g |
Methyl 3-((trimethylsilyl)ethynyl) benzoate; . |
77123-59-2 | 1g |
€956.70 | 2025-04-16 | ||
| A2B Chem LLC | AH59621-250mg |
Methyl 3-((trimethylsilyl)ethynyl) benzoate |
77123-59-2 | 95% | 250mg |
$249.00 | 2024-04-19 | |
| A2B Chem LLC | AH59621-1g |
Methyl 3-((trimethylsilyl)ethynyl) benzoate |
77123-59-2 | 95% | 1g |
$586.00 | 2024-04-19 |
Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
77123-59-2 (Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester) Related Products
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- 797761-30-9(1,3-Benzenedicarboxylic acid,5-[[4-[[4-[(trimethylsilyl)ethynyl]phenyl]ethynyl]phenyl]ethynyl]-, dimethylester)
- 107793-07-7(Methyl 2-((trimethylsilyl)ethynyl)benzoate)
- 150969-58-7(Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester)
- 150969-54-3(ethyl 4-(2-(trimethylsilyl)ethynyl)benzoate)
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